Cas no 1702141-45-4 (2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1702141-45-4
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5745965
• PubChem ID: 84679165
• Update Time: 2025-05-23

2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1702141-45-4
• EN300-1458351
• 2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid
• 2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylicacid
• 4-Thiazolecarboxylic acid, 2-amino-5-cyclopentyl-

• Inchi： 1S/C9H12N2O2S/c10-9-11-6(8(12)13)7(14-9)5-3-1-2-4-5/h5H,1-4H2,(H2,10,11)(H,12,13)
• InChI Key： VJSRKIKMMOKHGV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±33.0 °C(Predicted)
• pka: 1.26±0.36(Predicted)

Additional information on 2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid

2-Amino-5-Cyclopentyl-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

2-Amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid, identified by the CAS number 1702141-45-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system, a cyclopentyl group, and a carboxylic acid moiety, making it a versatile scaffold for further functionalization and exploration.

The synthesis of 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid involves a series of well-established organic reactions. The thiazole ring is typically formed through a condensation reaction between an amine and a thioamide or its equivalent. The introduction of the cyclopentyl group adds complexity to the molecule, enhancing its potential for interactions in biological systems. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

One of the most promising aspects of 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid lies in its pharmacological properties. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of new therapeutic agents. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress underscores its potential in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazole moiety is known to impart unique electronic properties to materials, making it suitable for applications in organic electronics. Recent research has focused on incorporating 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid into polymer frameworks to enhance their conductivity and stability under various conditions.

The structural versatility of CAS No. 1702141-45-4 allows for further modification to tailor its properties for specific applications. For instance, substitution at different positions on the thiazole ring can significantly alter its reactivity and bioavailability. Researchers are actively investigating these modifications to optimize the compound's performance in drug delivery systems and other biomedical applications.

In conclusion, 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylic acid represents a multifaceted compound with wide-ranging potential across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.